Cas no 111038-74-5 (1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone)
111038-74-5 structure
Product Name:1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone
CAS No:111038-74-5
MF:C12H14O2
MW:190.238363742828
CID:5695433
PubChem ID:13301598
Update Time:2024-03-01
1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 2,3,4,5-tetrahydro-1-benzoxepin-7-yl methyl ketone
- 111038-74-5
- 1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone
- SCHEMBL7057339
- QVSSPFJNCQOCRU-UHFFFAOYSA-N
- 1-(2,3,4,5-Tetrahydro-benzo[b]oxepin-7-yl)-ethanone
- Ethanone, 1-(2,3,4,5-tetrahydro-1-benzoxepin-7-yl)-
-
- Inchi: 1S/C12H14O2/c1-9(13)10-5-6-12-11(8-10)4-2-3-7-14-12/h5-6,8H,2-4,7H2,1H3
- InChI Key: QVSSPFJNCQOCRU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(C)=O)=CC=2CCCC1
Computed Properties
- Exact Mass: 190.099379685g/mol
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.077±0.06 g/cm3(Predicted)
- Boiling Point: 341.9±31.0 °C(Predicted)
1-(2,3,4,5-Tetrahydrobenzo[b]oxepin-7-yl)ethanone Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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